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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B10764172

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vivo experiments using TM5275
sodium, a selective inhibitor of plasminogen activator inhibitor-1 (PAI-1). The following sections

outline the mechanism of action, experimental methodologies for various disease models, and

key quantitative data.

Mechanism of Action
TM5275 sodium is a small molecule inhibitor that selectively targets PAI-1, a key regulator of

the fibrinolytic system.[1] By inhibiting PAI-1, TM5275 prevents the formation of complexes

between PAI-1 and tissue-type or urokinase-type plasminogen activators (tPA and uPA).[1] This

action enhances the activity of plasmin, a crucial enzyme in the dissolution of fibrin clots and

the degradation of extracellular matrix.[1][2][3] Docking studies have indicated that TM5275

binds to strand 4 of the A β-sheet (s4A) position of PAI-1.

The inhibition of PAI-1 by TM5275 has shown therapeutic potential in various pathological

conditions, including thrombosis, fibrosis, and cancer.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b10764172#bc-rfq
https://www.benchchem.com/product/b10764172/docs?utm_src=pdf-body#application-notes-and-protocols-for-in-vivo-experiments-with-tm5275-sodium
https://www.benchchem.com/product/b10764172/docs?utm_src=pdf-body#application-notes-and-protocols-for-in-vivo-experiments-with-tm5275-sodium
https://www.benchchem.com/product/b10764172/docs?utm_src=pdf-body#application-notes-and-protocols-for-in-vivo-experiments-with-tm5275-sodium
https://pmc.ncbi.nlm.nih.gov/articles/PMC7867230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7867230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7867230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7453658/
https://pubmed.ncbi.nlm.nih.gov/23611258/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


TM5275 Mechanism of Action

TM5275 sodium

PAI-1

Inhibits

tPA / uPA

Inhibits

Plasminogen

Activates

Plasmin

Fibrin Clot

Degrades

ECM Degradation

Degrades

Fibrin Degradation

 

Rat Thrombosis Model Workflow

Animal Acclimatization
(Male CD Rats)

Randomization into Groups
(Vehicle, TM5275, Ticlopidine)

Oral Administration
(90 mins pre-shunt)

Arteriovenous Shunt Placement
(30 min circulation)

Blood Clot Weight Measurement

Data Analysis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b10764172/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-in-vivo-experiments-with-tm5275-sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764172?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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